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Compound of Interest

Benzyl 2,2,2-Trifluoro-N-
Compound Name: o
phenylacetimidate

Cat. No.: B1290412

An In-depth Technical Guide to the Safety and Handling of Benzyl 2,2,2-Trifluoro-N-
phenylacetimidate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 2,2,2-Trifluoro-N-phenylacetimidate (CAS RN: 952057-61-3) is a versatile and stable
reagent primarily used for the O-benzylation of alcohols.[1][2] It has been shown to be effective
even with sterically hindered alcohols and base-sensitive hydroxy esters, making it a valuable
tool in organic synthesis and drug development.[1][2] This reagent is noted for being more
stable than its counterpart, benzyl 2,2,2-trichloroacetimidate.[1][2] Given its application in
laboratory and research settings, a thorough understanding of its safety profile and handling
requirements is critical to ensure the well-being of personnel and the integrity of experimental
outcomes.

This technical guide provides comprehensive safety data, handling precautions, and relevant
experimental protocols for Benzyl 2,2,2-Trifluoro-N-phenylacetimidate, compiled from
available safety data sheets and chemical literature.

Hazard Identification and Classification
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Benzyl 2,2,2-Trifluoro-N-phenylacetimidate is classified as a hazardous chemical. The
primary hazards are related to skin and eye irritation. Adherence to GHS/CLP regulations is
mandatory when handling this substance.

Table 1: GHS Hazard Identification and Classification

L Hazard . .
Category Classification Pictogram Signal Word
Statement
Skin irritation, H315: Causes T, )
Health Hazard o laalt text Warning|3]
Category 2 skin irritation[3]

o H319: Causes
Eye irritation, ) Iy i
Health Hazard serious eye aalt text Warning|3]
Category 2 o
irritation[3]

This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very
persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and storage.

Table 2: Physical and Chemical Properties of Benzyl 2,2,2-Trifluoro-N-phenylacetimidate
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Property Value Source
CAS RN 952057-61-3 [3]
Molecular Formula CisHi12FsNO [3]
Molecular Weight 279.26 g/mol [3]
2,2,2-Trifluoro-N-
Synonyms phenylacetimidic Acid Benzyl [3]
Ester
White or Colorless to Yellow
Appearance [3]

powder, lump, or clear liquid

Physical State (at 20°C) Liquid [3]
Specific Gravity (20/20) 1.21 [3]
Refractive Index 1.52 [3]

Purity >98.0% (GC) [3]
Soluble in acetonitrile,
cyclopentylmethyl ether,

B dichloromethane, diethyl ether,

Solubility [2]

1,4-dioxane, DME, DMF,
DMSO, n-hexane, THF, and

toluene.

Safe Handling, Storage, and Personal Protection

Proper handling and storage procedures are essential to minimize exposure and maintain the
reagent's stability.

Handling

Personnel should always handle this chemical in a well-ventilated area, preferably within a
fume hood or with local exhaust ventilation.[5] Avoid contact with skin, eyes, and clothing.[5] Do
not breathe mist, vapors, or spray.[6][7] After handling, wash hands and any exposed skin
thoroughly.[3][5]
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Storage

Store in a tightly closed container in a refrigerator (0-10°C).[3] The reagent is moisture and heat
sensitive and should be stored under an inert gas like argon to prevent degradation.[3][6]

Table 3: Summary of Handling and Storage Precautions

Precaution Type Recommendation

Use in a well-ventilated area with local exhaust
Engineering Controls or in a fume hood. Safety showers and eyewash

stations should be nearby.[6]

Avoid contact with skin and eyes. Wash hands

Handling
thoroughly after use.[3]
Keep container tightly closed. Store in a
Storage refrigerator. Protect from moisture and store
under an inert gas.[3][6]
Incompatible Materials Strong oxidizing agents, strong acids.[6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this substance.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification

Wear chemical safety goggles or a face shield
Eye/Face Protection that complies with OSHA's 29 CFR 1910.133 or
European Standard EN166.[6]

Wear impervious protective gloves (e.g., nitrile

Skin Protection
rubber) and a lab coat.[5]

If ventilation is inadequate, use a
) ) NIOSH/MSHA-approved respirator. No
Respiratory Protection ] ] )
protective equipment is needed under normal

use conditions with adequate ventilation.[6]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures

The following table outlines the recommended first aid procedures. In all cases of exposure,
seek medical advice if symptoms persist or you feel unwell.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Get medical

advice/attention if you feel unwell.

Immediately take off all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o )
water. If skin irritation occurs, get medical

advice/attention.[5]

Rinse cautiously with water for several minutes.

If wearing contact lenses, remove them if easy
Eye Contact ] o o

to do so and continue rinsing. If eye irritation

persists, get medical advice/attention.[5]

) Rinse mouth with water. Do NOT induce
Ingestion . i i .
vomiting. Get medical advice/attention.

Accidental Release Measures

For spills, wear suitable protective equipment and ensure adequate ventilation. Prevent the
product from entering drains. Absorb the spill with an inert material (e.g., sand, silica gel,
universal binder) and collect it into a suitable, closed container for disposal.[6]
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Caption: Workflow for responding to an exposure or spill event.

Experimental Protocols

Benzyl 2,2,2-Trifluoro-N-phenylacetimidate is used as a reagent in benzylation reactions.
Below are relevant experimental methodologies.

Preparation of Benzyl 2,2,2-Trifluoro-N-
phenylacetimidate

The reagent can be prepared from benzyl alcohol and N-phenyl-2,2,2-trifluoroacetimidoyl
chloride in the presence of sodium hydride (NaH).[2] Purification is typically performed using
neutral silica gel chromatography.[2]
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Typical Protocol for O-Benzylation

The following is a typical procedure for the benzylation of an alcohol (ethyl L-mandelate) using
Benzyl 2,2,2-Trifluoro-N-phenylacetimidate, catalyzed by trimethylsilyl
trifluoromethanesulfonate (TMSOTY).[8]

Methodology:

e To a stirred suspension of Benzyl 2,2,2-Trifluoro-N-phenylacetimidate (228.4 mg), ethyl L-
mandelate (73.7 mg), and MS5A (50 mg) in 1,4-dioxane (4 mL) under a nitrogen
atmosphere, add TMSOTTf (9.1 mg).[8]

« Stir the reaction mixture for 1.5 hours at 60°C.[8]
e Quench the reaction with triethylamine (30 mg).[8]
« Filter the mixture to remove the molecular sieves (MS) and evaporate the solvent.[8]

» Purify the resulting residue by preparative Thin Layer Chromatography (TLC) using a
hexane/diethyl ether eluent to yield the benzylated product.[8]
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Caption: General workflow for a typical O-benzylation reaction.
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Stability and Reactivity

The reagent is stable under normal, recommended storage conditions. It has been shown to
retain its reactivity after two months of storage in air at room temperature.[2] Hazardous
reactions are not expected under normal processing. The compound is incompatible with
strong acids and strong oxidizing agents.[6]

Toxicological Information

The toxicological properties of Benzyl 2,2,2-Trifluoro-N-phenylacetimidate have not been
fully investigated.[6] The known health effects are summarized below.

o Skin Irritation: Causes skin irritation (Category 2).
o Eye Irritation: Causes serious eye irritation (Category 2).

o Acute/Chronic Effects: No specific data on acute or chronic toxicity, carcinogenicity, or
mutagenicity is available. No components are listed as PBT or vPVB.[4]

Conclusion

Benzyl 2,2,2-Trifluoro-N-phenylacetimidate is a valuable reagent for O-benzylation in
chemical synthesis. While it offers greater stability compared to similar reagents, it is classified
as a hazardous substance that causes skin and serious eye irritation. Professionals must
employ stringent safety measures, including the use of appropriate engineering controls and
personal protective equipment, to mitigate risks. Adherence to the handling, storage, and
emergency procedures outlined in this guide is paramount for ensuring a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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